Cas no 334477-30-4 (1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid)

• Product Name: 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid
• CAS No: 334477-30-4
• MF: C₁₂H₈F₆O₂
• MW: 298.181144714355
• MDL: MFCD11037012
• CID: 1457661
• PubChem ID: 21955202
• Update Time: 2025-11-02

1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[3,5-bis(trifluoromethyl)phenyl]-
• 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid
• DB-225601
• MFCD11037012
• AC5928
• 334477-30-4
• SY036299
• 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• AKOS023129105
• SCHEMBL1969936
• 1-(3,5-Bis(trifluoromethyl)phenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD11037012
• Inchi： 1S/C12H8F6O2/c13-11(14,15)7-3-6(10(1-2-10)9(19)20)4-8(5-7)12(16,17)18/h3-5H,1-2H2,(H,19,20)
• InChI Key： MAMGQKYBCOXNOO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C1(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 298.04284
• Monoisotopic Mass: 298.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid

1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid (CAS No. 334477-30-4): Properties, Applications, and Market Insights

1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid (CAS No. 334477-30-4) is a specialized organic compound with a unique structural framework, combining a cyclopropane ring with a trifluoromethyl-substituted phenyl group. This fluorinated carboxylic acid derivative has garnered significant attention in pharmaceutical and agrochemical research due to its distinctive electronic and steric properties. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The compound's molecular formula is C₁₂H₈F₆O₂, with a molecular weight of 298.18 g/mol. Its cyclopropanecarboxylic acid moiety contributes to conformational rigidity, while the 3,5-bis(trifluoromethyl)phenyl group introduces strong electron-withdrawing effects. These features make it particularly useful in the design of enzyme inhibitors and receptor modulators. Researchers often explore its potential in medicinal chemistry, especially for targeting protein-protein interactions that are difficult to address with conventional scaffolds.

In recent years, the demand for fluorinated building blocks like 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid has surged, driven by the pharmaceutical industry's focus on improving drug bioavailability and patent life. A 2023 market analysis highlighted a 12% annual growth in the trifluoromethylated compounds segment, reflecting their importance in modern drug development. This compound is frequently searched in combination with terms like "fluorinated drug intermediates" and "cyclopropane derivatives in pharmaceuticals," indicating its relevance to current R&D trends.

Synthetic routes to CAS 334477-30-4 typically involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution strategies. The compound's high purity grade (>98%) is critical for pharmaceutical applications, where even minor impurities can affect biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control. Notably, its stability under physiological pH conditions makes it suitable for prodrug development, a hot topic in targeted therapy research.

Beyond pharmaceuticals, 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid finds niche applications in material science, particularly in the development of liquid crystal compounds and advanced polymer additives. The trifluoromethyl groups impart unique dielectric properties, making derivatives valuable for electronic displays and optical devices. Patent databases show increasing activity around these applications, with several 2024 filings describing novel formulations incorporating this scaffold.

From an environmental perspective, the compound's persistence and bioaccumulation potential are subjects of ongoing study. While fluorinated organic compounds generally exhibit greater environmental stability than their hydrocarbon analogs, recent regulatory trends emphasize the need for green chemistry approaches in their synthesis. This aligns with frequent search queries about "sustainable fluorination methods" and "eco-friendly pharmaceutical intermediates," reflecting industry concerns.

The global market for CAS 334477-30-4 is concentrated among specialized chemical suppliers, with North America and Europe accounting for 65% of demand as of 2023. Pricing trends show moderate volatility due to fluctuating raw material costs for trifluoromethyl precursors. Supply chain considerations have become increasingly important, with many manufacturers implementing dual-sourcing strategies for critical fluorinated intermediates to ensure research continuity.

In analytical applications, 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid serves as a valuable chromatographic standard for method development in LC-MS systems. Its distinctive mass fragmentation pattern aids in the identification of structurally related compounds. This utility contributes to its popularity in analytical chemistry circles, particularly in metabolomics studies where fluorinated internal standards are preferred for their detection sensitivity.

Future research directions for this compound likely include exploration of its bioconjugation potential and metal-organic framework (MOF) integration. The compound's ability to coordinate with transition metals while maintaining its structural integrity makes it interesting for catalytic applications. These emerging uses correspond with growing academic interest, as evidenced by citation trends in recent chemical literature.

For researchers working with 1-[3,5-bis(trifluoromethyl)phenyl]cyclopropanecarboxylic acid, proper handling requires standard laboratory precautions despite its non-hazardous classification. Storage recommendations typically suggest anhydrous conditions at room temperature to prevent hydrolysis of the carboxylic acid group. The compound's crystalline form offers advantages in precise weighing and formulation compared to liquid alternatives.

In conclusion, CAS 334477-30-4 represents a versatile fluorinated building block with expanding applications across multiple scientific disciplines. Its unique combination of steric constraint and electronic modulation continues to inspire innovative molecular designs, particularly in the development of next-generation therapeutics and functional materials. As synthetic methodologies advance and environmental considerations evolve, this compound is poised to maintain its importance in cutting-edge chemical research.